1-(2-chlorophenyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperazine

• IUPAC Name: [4-(2-chlorophenyl)piperazin-1-yl]-(2,3-dihydro-1,4-benzodioxin-6-yl)methanone
• InChI: InChI=1S/C19H19ClN2O3/c20-15-3-1-2-4-16(15)21-7-9-22(10-8-21)19(23)14-5-6-17-18(13-14)25-12-11-24-17/h1-6,13H,7-12H2
• InChI Key: NBPFLMPJUHCGOM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2Cl)C(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C19H19ClN2O3
• Molecular Weight: 358.8 g/mol

Description

1-(2-chlorophenyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperazine, also known as BDZP, is a chemical compound that has been studied for its potential applications in scientific research. BDZP is a piperazine derivative that contains a benzodioxin ring and a chlorophenyl group, which give it unique properties that make it useful for various research purposes.

Mechanism of Action

1-(2-chlorophenyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperazine is believed to act as a partial agonist at the serotonin 5-HT1A receptor, which means that it can activate the receptor to a certain extent but not fully. This compound has also been shown to modulate the activity of the GABA-A receptor, which is involved in regulating anxiety and sleep. This compound may enhance the activity of the GABA-A receptor by binding to a specific site on the receptor and increasing the affinity of the receptor for GABA.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the modulation of serotonin and GABA neurotransmission. This compound has been shown to reduce anxiety-like behavior in animal models, suggesting that it may have anxiolytic effects. This compound has also been shown to increase slow-wave sleep in rats, suggesting that it may have sedative effects.

Advantages and Limitations for Lab Experiments

1-(2-chlorophenyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperazine has several advantages for use in lab experiments, including its high purity and solubility in various solvents. This compound is also relatively stable and can be stored for long periods without degradation. However, this compound has some limitations, including its cost and the need for specialized equipment and expertise to synthesize and handle the compound safely.

Future Directions

There are several future directions for research on 1-(2-chlorophenyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperazine, including the development of new synthetic methods to produce the compound more efficiently and cost-effectively. This compound could also be used as a tool to study the structure and function of other receptors and neurotransmitters. Additionally, this compound could be used to develop new drugs for the treatment of anxiety and sleep disorders based on its effects on the serotonin and GABA systems. Finally, this compound could be used to study the role of the serotonin and GABA systems in the development and progression of various neurological and psychiatric disorders.

Scientific Research Applications

1-(2-chlorophenyl)-4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)piperazine has been studied for its potential applications in various scientific research fields, including neuroscience, biochemistry, and pharmacology. This compound has been shown to have an affinity for the serotonin 5-HT1A receptor, which is involved in regulating mood, anxiety, and stress. This compound has also been studied for its potential as a tool for studying the structure and function of the GABA-A receptor, which is the target of many drugs used to treat anxiety and insomnia.